![molecular formula C16H19N3O2 B2779140 8-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]-2-methylphthalazin-1-one CAS No. 2418659-18-2](/img/structure/B2779140.png)
8-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]-2-methylphthalazin-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
8-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]-2-methylphthalazin-1-one, also known as CPMA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. CPMA is a phthalazinone derivative that belongs to the class of aziridine-containing compounds. It has been found to possess a range of interesting biochemical and physiological properties that make it a promising candidate for a variety of research applications.
Mechanism of Action
The exact mechanism of action of 8-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]-2-methylphthalazin-1-one is not yet fully understood. However, it is believed that this compound exerts its effects by binding to specific receptors or enzymes in the body. This binding can lead to changes in the activity of these receptors or enzymes, which in turn can lead to changes in cellular processes such as cell growth, division, and apoptosis.
Biochemical and Physiological Effects
This compound has been found to possess a range of interesting biochemical and physiological effects. For instance, it has been found to inhibit the activity of certain enzymes that are involved in the regulation of cell growth and division. It has also been found to induce apoptosis in cancer cells, which is a process that leads to the death of these cells. Additionally, this compound has been found to have anti-inflammatory properties, which make it a potential candidate for the development of new anti-inflammatory drugs.
Advantages and Limitations for Lab Experiments
One of the main advantages of 8-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]-2-methylphthalazin-1-one for lab experiments is its ability to selectively inhibit the activity of certain enzymes. This property makes it a potentially useful tool for studying the role of these enzymes in various cellular processes. However, one of the limitations of this compound is its relatively low solubility in water. This can make it difficult to prepare solutions of this compound for use in experiments.
Future Directions
There are a number of potential future directions for research on 8-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]-2-methylphthalazin-1-one. For instance, further studies could be conducted to better understand the mechanism of action of this compound. Additionally, studies could be conducted to investigate the potential use of this compound in the treatment of various diseases, including cancer and inflammation. Finally, efforts could be made to develop new synthetic methods for the production of this compound, which could help to improve its availability for research purposes.
Synthesis Methods
8-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]-2-methylphthalazin-1-one can be synthesized using a variety of methods, including the reaction of 2-methylphthalazin-1-one with 1-(cyclopropylmethyl)aziridine-2-methanol in the presence of a suitable catalyst. The resulting product can be purified using standard chromatographic techniques.
Scientific Research Applications
8-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]-2-methylphthalazin-1-one has been extensively studied for its potential applications in scientific research. It has been found to possess a range of interesting properties that make it a promising candidate for a variety of research applications. For instance, this compound has been found to inhibit the activity of certain enzymes that are involved in the regulation of cell growth and division. This property makes this compound a potential candidate for the development of new anti-cancer drugs.
properties
IUPAC Name |
8-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]-2-methylphthalazin-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O2/c1-18-16(20)15-12(7-17-18)3-2-4-14(15)21-10-13-9-19(13)8-11-5-6-11/h2-4,7,11,13H,5-6,8-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NJKBEYOZRVZQOU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C2=C(C=CC=C2OCC3CN3CC4CC4)C=N1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.